Cas no 7205-65-4 (Benzene, 1-chloro-4-[(1,1-dimethylethyl)thio]-)

• Product Name: Benzene, 1-chloro-4-[(1,1-dimethylethyl)thio]-
• CAS No: 7205-65-4
• MF: C₁₀H₁₃ClS
• MW: 200.728220701218
• MDL: MFCD04274933
• CID: 544648
• PubChem ID: 11019904
• Update Time: 2025-04-19

Benzene, 1-chloro-4-[(1,1-dimethylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-[(1,1-dimethylethyl)thio]-
• 1-tert-butylsulfanyl-4-chlorobenzene
• Benzene, 1-chloro-4-((1,1-dimethylethyl)thio)-
• SCHEMBL2737144
• tert-butyl 4-chlorophenyl sulfide
• t-butyl(4-chlorophenyl)sulfide
• 7205-65-4
• DTXSID30452139

• MDL： MFCD04274933
• Inchi： 1S/C10H13ClS/c1-10(2,3)12-9-6-4-8(11)5-7-9/h4-7H,1-3H3
• InChI Key： WZFDKCVJTIMNTO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC(C)(C)C

Computed Properties

• Exact Mass: 200.04279
• Monoisotopic Mass: 200.0426493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0